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Compound of Interest

Compound Name:
3-Bromopyrazolo[1,5-a]pyridine-5-

carbaldehyde

Cat. No.: B13591948

Get Quote

Executive Analysis: The Bioisosteric Advantage
In drug discovery, the pyrazolo[1,5-a]pyridine scaffold serves as a critical bioisostere for the

indole moiety found in numerous kinase inhibitors (e.g., JAK, TRK inhibitors). While indoles

possess a hydrogen bond donor (N-H), the pyrazolo[1,5-a]pyridine is a pure hydrogen bond

acceptor system with a bridgehead nitrogen.

This structural difference fundamentally alters the crystal lattice energy, solubility profile, and

membrane permeability. For derivatives bearing a 5-carbaldehyde group (a reactive handle for

further functionalization or a pharmacophore warhead), understanding the solid-state

arrangement is vital for predicting stability and formulation success.
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Feature
Pyrazolo[1,5-

a]pyridine-5-CHO

Indole-5-

carbaldehyde

Imidazo[1,2-

a]pyridine-6-CHO

H-Bond Donors
0 (Lipophilic

advantage)
1 (N-H) 0

H-Bond Acceptors 3 (N1, N2, C=O) 1 (C=O) 2 (N1, C=O)

Aromatic Character

10

-electron (Pseudo-

azulene like)

10

-electron (Benzene-

fused)

10

-electron

Crystal Packing

Driven by

-

stacking & weak C-

H...O

Driven by strong N-

H...O H-bonds
Mixed Dipole-Dipole

LogP (Est.)
~1.8 (Higher

Permeability)
~1.5 ~1.2

Structural Analysis & Crystal Engineering
The absence of a strong N-H donor in pyrazolo[1,5-a]pyridine-5-carbaldehyde forces the crystal

lattice to rely on weak non-covalent interactions. Understanding these is key to controlling

polymorphism.

A. Lattice Architecture
Primary Interaction: The aldehyde carbonyl oxygen acts as a "hard" acceptor. In the absence

of classical donors (OH, NH), it typically recruits aromatic C-H bonds (C-H...O=C), forming

planar ribbons or sheets.

Secondary Interaction: The fused bicyclic system is strictly planar. This facilitates tight offset

-

stacking (centroid-centroid distances typically 3.6–3.8 Å).
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Electronic Asymmetry: The bridgehead nitrogen induces a significant dipole moment, often

leading to anti-parallel stacking arrangements to minimize electrostatic repulsion.

B. Experimental Protocol: Single Crystal Growth
To obtain diffraction-quality crystals of these aldehyde derivatives, a slow-diffusion method is

superior to evaporation due to the aldehyde's potential for oxidation.

Protocol: Vapor Diffusion (Sitting Drop)

Solvent Selection: Dissolve 10 mg of the derivative in 0.5 mL of a moderately polar solvent

(e.g., THF or Dichloromethane) where it is readily soluble.

Precipitant: Use Hexane or Pentane as the anti-solvent.

Setup: Place the sample solution in the inner well of a crystallization dish. Fill the outer

reservoir with 2 mL of the anti-solvent.

Equilibration: Seal tightly. Allow to stand at 20°C in a vibration-free environment.

Harvesting: Crystals typically appear within 48–72 hours as prisms or needles.

Critical Control: If the aldehyde is prone to oxidation (to carboxylic acid), perform crystallization

under an inert Nitrogen atmosphere or add a trace of antioxidant (e.g., BHT), though the latter

may disorder the lattice.

Crystallographic Workflow & Data Processing
The following diagram outlines the logical flow from raw diffraction data to a refined structural

model, emphasizing the validation steps required for publication-quality data.
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Crystal Selection
(0.1 - 0.3 mm)

Data Collection
(Mo/Cu Ku03B1, 100K)

Mounting Data Reduction
(SAINT/CrysAlisPro)

Integration Structure Solution
(SHELXT - Intrinsic Phasing)

hkl File Refinement
(SHELXL - Least Squares)

Initial Model Validation
(CheckCIF / Platon)

R1 < 0.05
Alerts Found

Click to download full resolution via product page

Figure 1: Standardized workflow for Single Crystal X-Ray Diffraction (SC-XRD) analysis.

Data Interpretation Standards
When analyzing the output, ensure the following metrics are met to confirm the "Product"

(Pyrazolo-pyridine) is distinct from potential degradation products (e.g., acids):

C=O Bond Length: Should be 1.19–1.22 Å. A length >1.25 Å suggests single-bond character

(e.g., C-OH in an acid or hydrate).

Planarity: The mean deviation from the plane for the 9-membered ring should be <0.02 Å.

R-Factor: A final

value < 5.0% is the industry standard for high-confidence small molecule structures.

Performance Comparison: Solid-State Properties
The crystal structure directly dictates the physicochemical performance of the drug candidate.

Solubility & Dissolution
Pyrazolo[1,5-a]pyridine (Product): Lacks strong intermolecular H-bonds. The lattice energy is

dominated by Van der Waals forces.

Result: Lower melting point and higher organic solubility compared to Indole analogs. This

often translates to better passive diffusion in early ADME tests.

Indole Alternative: Strong N-H...N or N-H...O networks create a "harder" lattice.

Result: Higher melting point, lower solubility in non-polar media.

Stability[3][4][5][6][7]
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Aldehyde Reactivity: In the solid state, the orientation of the aldehyde carbonyl is critical. If

the carbonyl oxygen is in close contact (< 3.0 Å) with a nucleophilic site of a neighboring

molecule, solid-state polymerization is a risk during long-term storage.

Pi-Stacking: The pyrazolo[1,5-a]pyridine derivatives often show "head-to-tail" stacking. This

maximizes density but can lead to photochemical dimerization if exposed to UV light, a

known issue for cinnamic-like conjugated systems.

Summary of Developability Metrics
Metric

Pyrazolo[1,5-
a]pyridine-5-CHO

Indole-5-CHO Implication

Melting Point
Moderate (100–

140°C)
High (>160°C)

Lower MP correlates

with better solubility.

Hygroscopicity Low Low-Medium

Better physical

stability in humid

conditions.

Permeability (PAPPA) High Moderate

Pyrazolo-core is

preferred for CNS

targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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